Cas no 441283-40-5 (HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE)

• Product Name: HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE
• CAS No: 441283-40-5
• MF: C₈H₉ClF₃NO₂
• MW: 243.610771894455
• MDL: MFCD22682703
• CID: 3442178
• PubChem ID: 23018389
• Update Time: 2025-10-28

HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE
• Hydroxylamine, O-[[4-(trifluoromethoxy)phenyl]methyl]-, hydrochloride (1:1)
• 441283-40-5
• SCHEMBL1715405
• MFCD22682703
• O-(4-(Trifluoromethoxy)benzyl)hydroxylamine hydrochloride
• SY281722
• CRUAYGSENJDPCW-UHFFFAOYSA-N
• O-[4-(Trifluoromethoxy)benzyl]hydroxylamine Hydrochloride

• MDL： MFCD22682703
• Inchi： 1S/C8H8F3NO2.ClH/c9-8(10,11)14-7-3-1-6(2-4-7)5-13-12;/h1-4H,5,12H2;1H
• InChI Key： CRUAYGSENJDPCW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CON)=CC=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 243.0273907Da
• Monoisotopic Mass: 243.0273907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE

Research Briefing on HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE (CAS: 441283-40-5)

In recent years, the compound HYDROXYLAMINE, O-[[4-(TRIFLUOROMETHOXY)PHENYL]METHYL]-, HYDROCHLORIDE (CAS: 441283-40-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydroxylamine derivative, characterized by its trifluoromethoxy phenylmethyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and as a key intermediate in drug synthesis.

The structural uniqueness of this compound, with its trifluoromethoxy substitution, contributes to enhanced metabolic stability and improved pharmacokinetic properties compared to non-fluorinated analogs. Recent studies have focused on its role as a potential pharmacophore in designing inhibitors for enzymes involved in inflammatory pathways and neurodegenerative diseases. The hydrochloride salt form improves its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's mechanism of action as a selective inhibitor of monoamine oxidase (MAO) enzymes. The researchers demonstrated that the trifluoromethoxy group plays a crucial role in binding to the enzyme's active site, with the hydroxylamine moiety serving as the pharmacophore responsible for irreversible inhibition. This finding suggests potential applications in the treatment of neurological disorders such as Parkinson's disease and depression.

In synthetic chemistry applications, CAS 441283-40-5 has been utilized as a versatile building block for the preparation of various heterocyclic compounds. A recent patent application (WO2023051234) describes its use in the synthesis of novel benzoxazole derivatives with antimicrobial properties. The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthetic routes in drug discovery programs.

From a safety and toxicological perspective, preliminary studies indicate that this hydroxylamine derivative shows favorable toxicity profiles in in vitro assays. However, researchers caution that further in vivo studies are needed to fully assess its safety for potential therapeutic applications. Current research is focusing on optimizing its chemical structure to enhance selectivity and reduce potential off-target effects.

The pharmaceutical industry has shown growing interest in this compound, with several companies including it in their drug discovery pipelines. Its potential applications span across multiple therapeutic areas, including CNS disorders, inflammation, and infectious diseases. As research progresses, we anticipate seeing more clinical candidates derived from or incorporating this chemical scaffold in the coming years.

Future research directions for CAS 441283-40-5 include exploring its potential in targeted drug delivery systems, investigating its role in epigenetic modulation, and developing more efficient synthetic routes for large-scale production. The compound's unique chemical properties continue to make it a valuable tool for medicinal chemists and a promising candidate for further drug development efforts.